Cas no 105309-31-7 (2(1H)-Pyrimidinone,4-amino-1-(2,5-dideoxy-2-fluoro-b-D-arabinofuranosyl)-5-iodo-)
105309-31-7 structure
Product Name:2(1H)-Pyrimidinone,4-amino-1-(2,5-dideoxy-2-fluoro-b-D-arabinofuranosyl)-5-iodo-
CAS No:105309-31-7
MF:C9H11FIN3O3
MW:355.10481762886
CID:149586
PubChem ID:515102
Update Time:2025-04-19
2(1H)-Pyrimidinone,4-amino-1-(2,5-dideoxy-2-fluoro-b-D-arabinofuranosyl)-5-iodo- Chemical and Physical Properties
Names and Identifiers
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- 2(1H)-Pyrimidinone,4-amino-1-(2,5-dideoxy-2-fluoro-b-D-arabinofuranosyl)-5-iodo-
- 4-amino-1-[(2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-methyloxolan-2-yl]-5-iodopyrimidin-2-one
- 1-(2,5-Dideoxy-2-fluoro-beta-D-arabinofuranosyl)-5-iodocytosine
- 4-amino-1-[(2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-methyl-tetrahydrofuran-2-yl]-5-iodo-pyrimidin-2-one
- 105309-31-7
- 5'-deoxy-FIAC
- DTXSID20147067
- 1-(2,5-Dideoxy-2-fluoro-.beta.-D-arabinofuranosyl)-5-iodocytosine
- 4-Amino-1-((2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-methyl-tetrahydro-furan-2-yl)-5-iodo-1H-pyrimidin-2-one
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- Inchi: 1S/C9H11FIN3O3/c1-3-6(15)5(10)8(17-3)14-2-4(11)7(12)13-9(14)16/h2-3,5-6,8,15H,1H3,(H2,12,13,16)/t3-,5+,6-,8-/m1/s1
- InChI Key: GMBXABYLHJQTRF-YTKLMKCDSA-N
- SMILES: IC1C(N)=NC(N(C=1)[C@H]1[C@H]([C@@H]([C@@H](C)O1)O)F)=O
Computed Properties
- Exact Mass: 354.983
- Monoisotopic Mass: 354.983
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.2
- Topological Polar Surface Area: 88.2Ų
Experimental Properties
- Density: 2.31
- Boiling Point: 457.4°C at 760 mmHg
- Flash Point: 230.4°C
- Refractive Index: 1.761
- PSA: 91.36000
- LogP: 0.38880
2(1H)-Pyrimidinone,4-amino-1-(2,5-dideoxy-2-fluoro-b-D-arabinofuranosyl)-5-iodo- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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